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Compound of Interest

Compound Name: 2-tert-butyl-1H-indol-5-amine

Cat. No.: B065302

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-tert-
butyl-1H-indol-5-amine. Adherence to these protocols is crucial to ensure the integrity of the
compound and the safety of laboratory personnel.

Chemical and Physical Properties

The fundamental properties of 2-tert-butyl-1H-indol-5-amine are summarized below.

Property Value Reference
Molecular Formula C12H16N2 [1][2]
Molecular Weight 188.27 g/mol [1112]
Appearance Solid [1]

Color Brown [3]

Melting Point 155 to 157°C [1]

Purity >95.0% [1]

Safety and Hazard Information
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2-tert-butyl-1H-indol-5-amine is classified as harmful and requires careful handling. The GHS
classification and precautionary statements are outlined below.

Hazard Category GHS Classification
Pictogram GHSO07: Harmful/lrritant[1]
Signal Word Warning[1]

H302: Harmful if swallowed.[1] H312: Harmful in
contact with skin.[1] H315: Causes skin

Hazard Statements irritation.[1] H319: Causes serious eye irritation.
[1] H332: Harmful if inhaled.[1] H335: May

cause respiratory irritation.[1]

P260: Do not breathe
dust/fume/gas/mist/ivapours/spray.[1] P264:
Wash hands thoroughly after handling.[1] P270:
Do not eat, drink or smoke when using this
product.[1] P271: Use only outdoors or in a well-
ventilated area.[1] P280: Wear protective
gloves/protective clothing and eye/face
protection.[1] P301+P310: IF SWALLOWED:
Immediately call a POISON CENTER/doctor.[1]
P302+P352: IF ON SKIN: Wash with plenty of
water and soap.[1] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[1] P305+P351+P338:
IF IN EYES: Rinse cautiously with water for

Precautionary Statements

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Handling and Storage Protocols

3.1. Personal Protective Equipment (PPE)
¢ Gloves: Wear chemically resistant gloves (e.g., nitrile).

o Eye Protection: Use tightly fitting safety goggles or a face shield.[4]
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e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: If dust is generated or handling occurs in a poorly ventilated area,
use a NIOSH-approved respirator.

3.2. Handling Procedure

o Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[4]
» Avoid the formation of dust and aerosols.[4]

e Use non-sparking tools to prevent ignition.[4]

o Prevent fire caused by electrostatic discharge.[4]

e Avoid contact with skin and eyes.[4]

o After handling, wash hands thoroughly.[1]

3.3. Storage Conditions

o Temperature: Store in a refrigerator at 2-8°C.[3]

 Light: Protect from light.[3]

o Atmosphere: For long-term stability, consider storing under an inert atmosphere (e.g., argon
or nitrogen).

o Container: Keep the container tightly sealed and store in a dry, well-ventilated place.[4]
e Incompatibilities: Avoid contact with strong oxidizing agents.

Experimental Protocols

4.1. Preparation of Stock Solutions

o Equilibrate the container of 2-tert-butyl-1H-indol-5-amine to room temperature before
opening to prevent moisture condensation.
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Weigh the desired amount of the solid compound in a chemical fume hood.

Add the appropriate solvent (e.g., DMSO, ethanol) to the solid.

Vortex or sonicate the mixture until the solid is completely dissolved.

Store the stock solution at -20°C or -80°C for long-term use. Protect from light.

4.2. Protocol: Forced Degradation Study

This protocol is designed to assess the stability of 2-tert-butyl-1H-indol-5-amine under
various stress conditions. This is crucial for understanding its degradation pathways.

Prepare a Stock Solution: Dissolve a known concentration of 2-tert-butyl-1H-indol-5-amine
in a suitable solvent like methanol or acetonitrile.

o Acid Hydrolysis:

o Incubate a sample of the stock solution with 0.1 M HCI at 60°C for 24 hours.[5]

o Neutralize the solution before analysis.

o Base Hydrolysis:

o Incubate a sample of the stock solution with 0.1 M NaOH at 60°C for 24 hours.[5]

o Neutralize the solution before analysis.

o Oxidative Degradation:

o Incubate a sample of the stock solution with 3% hydrogen peroxide at room temperature
for 24 hours.[5]

e Thermal Degradation:

o Expose the solid compound to 80°C for 48 hours in a calibrated oven.[5]

o Dissolve the heat-stressed solid in a suitable solvent for analysis.
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e Analysis:

o Analyze all samples, including an unstressed control, by a stability-indicating method such
as reverse-phase HPLC with a UV detector. A C18 column is often suitable.[5]

o The mobile phase could consist of a gradient of 0.1% formic acid in water and 0.1% formic
acid in acetonitrile.[5]

o Compare the chromatograms of the stressed samples to the control to identify and
guantify degradation products.

Visualized Workflow
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Workflow for Handling and Storage of 2-tert-butyl-1H-indol-5-amine
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Caption: Workflow for handling and storage of 2-tert-butyl-1H-indol-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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